N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide

• IUPAC Name: (E)-N-(2-methyl-3-nitrophenyl)-3-naphthalen-1-ylprop-2-enamide
• InChI: InChI=1S/C20H16N2O3/c1-14-18(10-5-11-19(14)22(24)25)21-20(23)13-12-16-8-4-7-15-6-2-3-9-17(15)16/h2-13H,1H3,(H,21,23)/b13-12+
• InChI Key: PTVFIGHINOJCGV-OUKQBFOZSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)C=CC2=CC=CC3=CC=CC=C32
• Isomeric SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)/C=C/C2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H16N2O3
• Molecular Weight: 332.4 g/mol

Description

N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide, also known as MNAN, is a synthetic compound that has been widely used in scientific research. MNAN belongs to the class of acrylamide derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide acts as a fluorescent probe by undergoing a photo-induced electron transfer (PET) reaction. The PET reaction occurs when the excited state of N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide interacts with the surrounding environment, leading to a change in its fluorescence properties. The PET reaction is highly sensitive to the local environment of the probe, and changes in the fluorescence signal can be used to monitor changes in the microenvironment of the probe.
Biochemical and Physiological Effects
N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide has been found to exhibit various biochemical and physiological effects. N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and carbonic anhydrase. N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide has also been found to induce apoptosis in cancer cells and to inhibit the growth of tumor cells. Additionally, N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide has been shown to exhibit anti-inflammatory properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide has several advantages for use in lab experiments. N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide is a highly sensitive probe that can be used to monitor changes in the microenvironment of proteins and nucleic acids. N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide is also relatively easy to synthesize and can be obtained in high purity. However, N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide has some limitations. N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide is a relatively large molecule, which may limit its ability to penetrate into cells and tissues. Additionally, N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide has a limited range of excitation and emission wavelengths, which may limit its use in certain applications.

Future Directions

There are several future directions for research on N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide. One area of research is the development of new N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide derivatives with improved properties, such as increased sensitivity or a broader range of excitation and emission wavelengths. Another area of research is the application of N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide in vivo, to monitor changes in the microenvironment of cells and tissues. Finally, N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide could be used in the development of new diagnostic and therapeutic agents for various diseases, including cancer and inflammation.
In conclusion, N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide is a synthetic compound that has been widely used in scientific research due to its ability to act as a fluorescent probe. N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide has several advantages for use in lab experiments, including its high sensitivity and ease of synthesis. N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide has been found to exhibit various biochemical and physiological effects and has several potential applications in the development of new diagnostic and therapeutic agents.

Synthesis Methods

N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide can be synthesized using a multistep process that involves the reaction between 2-methyl-3-nitroaniline and 1-naphthylamine. The reaction is catalyzed by a base and yields N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide as a yellow crystalline solid. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide has been extensively used in scientific research due to its ability to act as a fluorescent probe. N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide is capable of binding to proteins and nucleic acids, and its fluorescence properties can be used to monitor changes in their conformation and activity. N-(2-methyl-3-nitrophenyl)-3-(1-naphthyl)acrylamide has also been used to study the binding of small molecules to proteins and to investigate the role of protein-protein interactions in various biological processes.